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Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B15589612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid isolated from plants of

the Gelsemium genus, notably Gelsemium elegans.[1] This compound is of significant interest

to the scientific community for its potential pharmacological activities, including anti-

inflammatory and neuroactive properties. As a reference material, N-
Methoxyanhydrovobasinediol is essential for the accurate quantification and identification of

this analyte in complex matrices, such as plant extracts and biological samples. These

application notes provide detailed protocols for the handling, analysis, and characterization of

N-Methoxyanhydrovobasinediol analytical standards.
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Property Value Reference

Chemical Name
N-

Methoxyanhydrovobasinediol
[1][2][3][4][5][6]

CAS Number 125180-42-9 [1][2][3][4][5][6]

Molecular Formula C₂₁H₂₆N₂O₂ [7]

Molecular Weight 338.44 g/mol [7]

Purity ≥98% [2][3][4][5][6]

Appearance White to off-white powder -

Storage
Store at -20°C for long-term

stability.
[8]

Solubility
Qualitative solubility information suggests that N-Methoxyanhydrovobasinediol is soluble in a

range of organic solvents. For quantitative applications, it is recommended to determine the

solubility experimentally for the specific solvent and concentration required.

Solvent Solubility

Dimethyl Sulfoxide (DMSO) Soluble

Chloroform Soluble

Dichloromethane Soluble

Ethyl Acetate Soluble

Acetone Soluble

Methanol Sparingly Soluble

Water Insoluble

Note: This information is based on general characteristics of similar alkaloids and should be

confirmed experimentally.[9][10][11]
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Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
Method for Purity Assessment and Quantification
This protocol is a representative method based on established procedures for the analysis of

indole alkaloids from Gelsemium elegans.[12][13][14][15]

Workflow for HPLC Analysis
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Caption: A simplified workflow for HPLC analysis of N-Methoxyanhydrovobasinediol.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV-Vis or Diode Array Detector (DAD).

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase:

A: 0.1% Formic acid in Water

B: Acetonitrile

Gradient Elution:

0-5 min: 10% B

5-25 min: 10-90% B

25-30 min: 90% B

30.1-35 min: 10% B (re-equilibration)
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Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 254 nm

Injection Volume: 10 µL

Standard Preparation:

Stock Solution (1 mg/mL): Accurately weigh 10 mg of N-Methoxyanhydrovobasinediol and

dissolve it in 10 mL of DMSO.

Working Solutions: Prepare a series of dilutions from the stock solution using the mobile

phase as the diluent to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Data Analysis:

Purity Assessment: The purity of the standard can be determined by calculating the peak

area percentage of the main peak relative to the total peak area.

Quantification: Create a calibration curve by plotting the peak area versus the concentration

of the working standards. The concentration of N-Methoxyanhydrovobasinediol in
unknown samples can be determined from this curve.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Identification
GC-MS can be used for the identification of N-Methoxyanhydrovobasinediol, potentially after

derivatization to increase volatility. This protocol is a general guideline.[16][17]

Workflow for GC-MS Analysis
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Caption: General workflow for the GC-MS analysis of N-Methoxyanhydrovobasinediol.

Instrumentation and Conditions:

GC-MS System: A standard GC-MS system with an electron ionization (EI) source.

Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program:

Initial temperature: 100°C, hold for 2 min.

Ramp: 10°C/min to 280°C.

Hold: 10 min at 280°C.

Injector Temperature: 250°C

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Ionization Energy: 70 eV

Mass Range: m/z 50-550

Sample Preparation (with Derivatization):

Dissolve 1 mg of N-Methoxyanhydrovobasinediol in 1 mL of a suitable solvent (e.g.,

dichloromethane).

Add a derivatizing agent (e.g., BSTFA with 1% TMCS) and heat at 70°C for 30 minutes.

Inject an aliquot of the derivatized sample into the GC-MS.

Data Analysis:
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The identity of the compound is confirmed by comparing the obtained mass spectrum with a

reference library or by interpreting the fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
NMR spectroscopy is a powerful tool for the structural confirmation of N-
Methoxyanhydrovobasinediol.[18][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15589612?utm_src=pdf-body-img
https://www.benchchem.com/product/b15589612?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. calpaclab.com [calpaclab.com]

3. labsolu.ca [labsolu.ca]

4. alfachemic.com [alfachemic.com]

5. acebiolab.com [acebiolab.com]

6. N-Methoxyanhydrovobasinediol | 125180-42-9 [amp.chemicalbook.com]

7. N-Methoxyanhydrovobasinediol | 125180-42-9 | AFA18042 [biosynth.com]

8. targetmol.com [targetmol.com]

9. Rubiprasin A | CAS:125263-65-2 | Triterpenoids | High Purity | Manufacturer BioCrick
[biocrick.com]

10. Rosthornin A | CAS:125164-55-8 | Diterpenoids | High Purity | Manufacturer BioCrick
[biocrick.com]

11. Kihadanin A | CAS:125276-62-2 | Triterpenoids | High Purity | Manufacturer BioCrick
[biocrick.com]

12. Two-Dimensional Liquid Chromatography Method for the Determination of Gelsemium
Alkaloids in Honey | MDPI [mdpi.com]

13. Analysis of alkaloids in Gelsemium elegans Benth using an online heart-cutting +
comprehensive RPLC×RPLC system tandem mass spectrometry - PubMed
[pubmed.ncbi.nlm.nih.gov]

14. researchgate.net [researchgate.net]

15. Toxicokinetics of 11 Gelsemium Alkaloids in Rats by UPLC-MS/MS - PubMed
[pubmed.ncbi.nlm.nih.gov]

16. chromatographyonline.com [chromatographyonline.com]

17. A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae
[mdpi.com]

18. pubs.acs.org [pubs.acs.org]

19. ir.xtbg.ac.cn [ir.xtbg.ac.cn]

To cite this document: BenchChem. [N-Methoxyanhydrovobasinediol: Application Notes and
Protocols for Analytical Standards and Reference Materials]. BenchChem, [2025]. [Online

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.medchemexpress.com/n-methoxyanhydrovobasinediol.html
https://www.calpaclab.com/n-methoxyanhydrovobasinediol-min-98-10-mg/ala-n664479-10mg
https://labsolu.ca/product/n-methoxyanhydrovobasinediol/
https://www.alfachemic.com/plantextract/product/n-methoxyanhydrovobasinediol-cas-125180-42-9-529043.html
https://www.acebiolab.com/EN/product/22081
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB42611198.htm
https://www.biosynth.com/p/AFA18042/125180-42-9-n-methoxyanhydrovobasinediol
https://www.targetmol.com/attachment/DataSheet/29FA9019-8DEA-496A-8375-EAC8460C5BFB/TN4611
https://www.biocrick.com/Rubiprasin-A-BCN7138.html
https://www.biocrick.com/Rubiprasin-A-BCN7138.html
https://www.biocrick.com/Rosthornin-A-BCN6132.html
https://www.biocrick.com/Rosthornin-A-BCN6132.html
https://www.biocrick.com/Kihadanin-A-BCN3440.html
https://www.biocrick.com/Kihadanin-A-BCN3440.html
https://www.mdpi.com/2304-8158/11/18/2891
https://www.mdpi.com/2304-8158/11/18/2891
https://pubmed.ncbi.nlm.nih.gov/34836637/
https://pubmed.ncbi.nlm.nih.gov/34836637/
https://pubmed.ncbi.nlm.nih.gov/34836637/
https://www.researchgate.net/publication/342986557_Toxicokinetics_of_11_Gelsemium_Alkaloids_in_Rats_by_UPLC-MSMS
https://pubmed.ncbi.nlm.nih.gov/32733957/
https://pubmed.ncbi.nlm.nih.gov/32733957/
https://www.chromatographyonline.com/view/gc-ms-analysis-herbal-medicinal-remedy-identify-potential-toxic-compounds-0
https://www.mdpi.com/1420-3049/27/23/8217
https://www.mdpi.com/1420-3049/27/23/8217
https://pubs.acs.org/doi/10.1021/np060156y
https://ir.xtbg.ac.cn/bitstream/353005/1696/2/Alkaloids%20from%20Gelsemium%20elegans.pdf
https://www.benchchem.com/product/b15589612#n-methoxyanhydrovobasinediol-analytical-standards-and-reference-materials
https://www.benchchem.com/product/b15589612#n-methoxyanhydrovobasinediol-analytical-standards-and-reference-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PDF]. Available at: [https://www.benchchem.com/product/b15589612#n-
methoxyanhydrovobasinediol-analytical-standards-and-reference-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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